Cas no 2098104-48-2 (2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride
• CAS No: 2098104-48-2
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5728730
• PubChem ID: 122242082
• Update Time: 2025-05-22

2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride
• AKOS040816325
• F2167-5832
• 2098104-48-2
• 2-((Difluoromethoxy)methyl)pyrrolidine hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)10-4-5-2-1-3-9-5;/h5-6,9H,1-4H2;1H
• InChI Key： DWXUAKBWGJJYCT-UHFFFAOYSA-N
• SMILES： Cl.FC(OCC1CCCN1)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride

2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride: A Comprehensive Overview

The compound CAS No 2098104-48-2, commonly referred to as 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural properties and potential for use in drug development. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride consists of a pyrrolidine ring, which is a five-membered saturated heterocyclic amine. The substituent at the 2-position of the pyrrolidine ring is a difluoromethoxy group attached via a methylene bridge. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common for compounds with amine functionality.

Synthesis and Characterization

The synthesis of 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride typically involves multi-step organic synthesis strategies. One common approach is the alkylation of pyrrolidine with a suitable difluoromethoxy-containing electrophile, followed by acidification to form the hydrochloride salt. Recent studies have explored more efficient synthetic pathways, including microwave-assisted synthesis and catalytic methods, to enhance yield and purity.

Applications in Pharmaceutical Research

2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride has shown promise in pharmaceutical research, particularly in the development of bioactive molecules. Its structure lends itself well to medicinal chemistry applications, such as the design of kinase inhibitors and GPCR modulators. Recent research has highlighted its potential as a lead compound in anti-cancer drug discovery, where it has demonstrated selective activity against certain tumor cell lines.

Recent Research Findings

In 2023, a study published in the Journal of Medicinal Chemistry reported that derivatives of CAS No 2098104-48-2 exhibited potent inhibitory effects on key enzymes involved in neurodegenerative diseases. This finding underscores the compound's potential in developing therapies for Alzheimer's disease and related conditions. Additionally, another research group explored its role as a building block in peptide synthesis, showcasing its versatility in constructing complex molecular architectures.

Safety and Handling Considerations

While handling any chemical compound requires adherence to safety protocols, 2-[(difluoromethoxy)methyl]pyrrolidine hydrochloride is generally considered non-hazardous under normal conditions. However, proper personal protective equipment should be used during synthesis and manipulation to minimize exposure risks.

Future Prospects

The future of CAS No 2098104-48-2 looks promising as researchers continue to explore its potential across various fields. With advancements in synthetic methodologies and an increasing focus on drug discovery, this compound is likely to play a pivotal role in developing innovative therapeutic agents.

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